Cas no 2244700-02-3 (1,3-Piperidinedicarboxylic acid, 3-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl) 1-(1,1-dimethylethyl) ester)

• Product Name: 1,3-Piperidinedicarboxylic acid, 3-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl) 1-(1,1-dimethylethyl) ester
• CAS No: 2244700-02-3
• MF: C₁₉H₂₂N₂O₆
• MW: 374.387785434723
• CID: 6083061
• PubChem ID: 160102308
• Update Time: 2023-12-14

1,3-Piperidinedicarboxylic acid, 3-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl) 1-(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

• 1,3-Piperidinedicarboxylic acid, 3-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl) 1-(1,1-dimethylethyl) ester
• 1-(tert-butyl) 3-(1,3-dioxoisoindolin-2-yl) piperidine-1,3-dicarboxylate
• EN300-6520339
• A1-52086
• 1-tert-Butyl 3-(1,3-dioxoisoindolin-2-yl) piperidine-1,3-dicarboxylate
• 1-tert-butyl 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) piperidine-1,3-dicarboxylate
• 2244700-02-3
• AT20769

• Inchi： 1S/C19H22N2O6/c1-19(2,3)26-18(25)20-10-6-7-12(11-20)17(24)27-21-15(22)13-8-4-5-9-14(13)16(21)23/h4-5,8-9,12H,6-7,10-11H2,1-3H3
• InChI Key： WILLJCBWFCKAFV-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCC(C(ON2C(=O)C3=C(C2=O)C=CC=C3)=O)C1

Computed Properties

• Exact Mass: 374.14778643g/mol
• Monoisotopic Mass: 374.14778643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 617
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 93.2Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 508.1±60.0 °C(Predicted)
• pka: -2.69±0.40(Predicted)